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4/'-iodo-4/'-deoxydoxorubicinol 4/'-iodo-4/'-deoxydoxorubicinol
Brand Name: Vulcanchem
CAS No.: 111865-30-6
VCID: VC0039144
InChI: InChI=1S/C27H30INO10/c1-10-22(28)13(29)6-17(38-10)39-15-8-27(36,16(31)9-30)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15-17,22,30-31,33,35-36H,6-9,29H2,1-2H3/t10-,13-,15-,16?,17-,22+,27-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)N)I
Molecular Formula: C27H30INO10
Molecular Weight: 655.4 g/mol

4/'-iodo-4/'-deoxydoxorubicinol

CAS No.: 111865-30-6

Main Products

VCID: VC0039144

Molecular Formula: C27H30INO10

Molecular Weight: 655.4 g/mol

4/'-iodo-4/'-deoxydoxorubicinol - 111865-30-6

CAS No. 111865-30-6
Product Name 4/'-iodo-4/'-deoxydoxorubicinol
Molecular Formula C27H30INO10
Molecular Weight 655.4 g/mol
IUPAC Name (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-iodo-6-methyloxan-2-yl]oxy-9-(1,2-dihydroxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C27H30INO10/c1-10-22(28)13(29)6-17(38-10)39-15-8-27(36,16(31)9-30)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15-17,22,30-31,33,35-36H,6-9,29H2,1-2H3/t10-,13-,15-,16?,17-,22+,27-/m0/s1
Standard InChIKey KLVKZKZLMNCPHM-WTNDLEHGSA-N
Isomeric SMILES C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)N)I
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)N)I
Canonical SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)N)I
Synonyms 4'-deoxy-4'-iododoxorubicinol
4'-IDDR
4'-iodo-4'-deoxydoxorubicinol
4'-iododoxorubicinol
PubChem Compound 9874402
Last Modified Nov 11 2021
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